Cas no 886763-15-1 ([2-bromo-5-(trifluoromethoxy)phenyl]methanol)

[2-bromo-5-(trifluoromethoxy)phenyl]methanol structure
886763-15-1 structure
Product Name:[2-bromo-5-(trifluoromethoxy)phenyl]methanol
CAS No:886763-15-1
MF:C8H6BrF3O2
MW:271.031252384186
CID:1928233
PubChem ID:2783310
Update Time:2025-04-21

[2-bromo-5-(trifluoromethoxy)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

    • [2-bromo-5-(trifluoromethoxy)phenyl]methanol
    • 2-bromo-5-(trifluoromethoxy)benzyl alcohol
    • AC1MD48Q
    • CTK8A2591
    • MolPort-001-772-673
    • PC1069
    • AG-A-38159
    • OALBWTKTAWWYBX-UHFFFAOYSA-N
    • CS-0235994
    • DB-160595
    • DTXSID60382571
    • AKOS015995357
    • MFCD07368723
    • CL9685
    • (2-Bromo-5-(trifluoromethoxy)phenyl)methanol
    • Z1269191319
    • SCHEMBL16952446
    • EN300-1663194
    • 886763-15-1
    • Inchi: 1S/C8H6BrF3O2/c9-7-2-1-6(3-5(7)4-13)14-8(10,11)12/h1-3,13H,4H2
    • InChI Key: OALBWTKTAWWYBX-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1CO)OC(F)(F)F

Computed Properties

  • Exact Mass: 269.95000
  • Monoisotopic Mass: 269.95033Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.695
  • Boiling Point: 263℃
  • Flash Point: 113℃
  • PSA: 29.46000
  • LogP: 2.84000

[2-bromo-5-(trifluoromethoxy)phenyl]methanol Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

[2-bromo-5-(trifluoromethoxy)phenyl]methanol Pricemore >>

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